Cas no 1099790-32-5 ([(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(difluoromethoxy)phenyl]acetate)

• Product Name: [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(difluoromethoxy)phenyl]acetate
• CAS No: 1099790-32-5
• MF: C₁₉H₁₆F₂N₂O₄
• MW: 374.338151931763
• CID: 6063765
• PubChem ID: 33354389
• Update Time: 2025-05-19

[(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(difluoromethoxy)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• AKOS008044481
• Z89958774
• 1099790-32-5
• [2-[N-(cyanomethyl)anilino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate
• [(cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(difluoromethoxy)phenyl]acetate
• EN300-26680450
• [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(difluoromethoxy)phenyl]acetate

• Inchi： 1S/C19H16F2N2O4/c20-19(21)27-16-8-6-14(7-9-16)12-18(25)26-13-17(24)23(11-10-22)15-4-2-1-3-5-15/h1-9,19H,11-13H2
• InChI Key： ZDANYYLPTSTYIO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CC(=O)OCC(N(CC#N)C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 374.10781332g/mol
• Monoisotopic Mass: 374.10781332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.6Ų

Additional information on [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(difluoromethoxy)phenyl]acetate

Recent Advances in the Study of [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(difluoromethoxy)phenyl]acetate (CAS: 1099790-32-5)

The compound [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(difluoromethoxy)phenyl]acetate (CAS: 1099790-32-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a cyanomethyl group, a phenyl carbamoyl moiety, and a difluoromethoxy phenylacetate segment, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of research has been the investigation of the compound's inhibitory effects on specific enzymatic pathways. Preliminary data suggest that [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(difluoromethoxy)phenyl]acetate exhibits potent activity against certain inflammatory mediators, making it a candidate for the treatment of chronic inflammatory diseases. In vitro studies have demonstrated its ability to modulate cytokine production and reduce oxidative stress in cellular models, highlighting its potential as an anti-inflammatory agent.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Studies in animal models have shown favorable bioavailability and tissue penetration, with minimal off-target effects. These findings support the potential for further development of this compound as a therapeutic agent. Additionally, structural-activity relationship (SAR) studies have been conducted to optimize its efficacy and reduce potential toxicity, leading to the synthesis of several analogs with improved properties.

Recent advancements in synthetic chemistry have also facilitated the scalable production of [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(difluoromethoxy)phenyl]acetate, addressing previous challenges related to yield and purity. Innovations in catalytic methods and green chemistry approaches have enabled more efficient and environmentally friendly synthesis routes, which are critical for large-scale pharmaceutical manufacturing.

In conclusion, [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(difluoromethoxy)phenyl]acetate (CAS: 1099790-32-5) represents a promising candidate for further drug development, with demonstrated biological activity and favorable pharmacokinetic properties. Ongoing research aims to further elucidate its therapeutic potential and optimize its chemical structure for clinical applications. The compound's unique features and recent advancements in its study underscore its significance in the field of chemical biology and pharmaceutical sciences.